Cas no 21421-43-2 (9H-Carbazole-3-sulfonyl chloride)

• Product Name: 9H-Carbazole-3-sulfonyl chloride
• CAS No: 21421-43-2
• MF: C₁₂H₈ClNO₂S
• MW: 265.715420722961
• MDL: MFCD09808852
• CID: 3909602
• PubChem ID: 13828048
• Update Time: 2025-09-21

9H-Carbazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole-3-sulfonyl chloride
• DB-114153
• 3-carbazolesulfonyl chloride
• 9H-CARBAZOLE-3-SULFONYLCHLORIDE
• EN300-96777
• AKOS000163508
• G71939
• 21421-43-2

• MDL： MFCD09808852
• Inchi： 1S/C12H8ClNO2S/c13-17(15,16)8-5-6-12-10(7-8)9-3-1-2-4-11(9)14-12/h1-7,14H
• InChI Key： YZPNVCJKKPZEIA-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)C1C=CC=CC=1N2)(=O)=O

Computed Properties

• Exact Mass: 264.9964274g/mol
• Monoisotopic Mass: 264.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.3Ų